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Compound of Interest

Compound Name:
n-(1,3-Diethyl-1h-pyrazol-5-

yl)methanesulfonamide

Cat. No.: B14898054

Get Quote

Executive Summary
This technical guide analyzes the medicinal chemistry, synthetic pathways, and structure-

activity relationships (SAR) of 1,3-diethylpyrazole sulfonamides. While the 1,5-diarylpyrazole

scaffold (e.g., Celecoxib) is the industry standard for COX-2 inhibition, the 1,3-dialkylpyrazole

core represents a distinct chemical space with applications ranging from Carbonic Anhydrase

(CA) inhibition to N-Acylethanolamine-hydrolyzing Acid Amidase (NAAA) modulation and

agrochemical development.

This guide is designed for medicinal chemists and pharmacologists, focusing on the causal link

between the 1,3-diethyl substitution pattern and physicochemical properties (lipophilicity, pKa,

steric fit).

Chemical Scaffold & Structural Logic[1]
The core structure of interest is the 1,3-diethyl-1H-pyrazole-4-sulfonamide (and its 5-

sulfonamide regioisomers). Unlike their diaryl counterparts, these molecules rely on aliphatic

hydrophobic interactions rather than
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stacking.

The Core Scaffold
The scaffold consists of a pyrazole ring substituted at the

and

positions with ethyl groups. The sulfonamide moiety (

) is typically positioned at

or

to act as the primary pharmacophore (zinc-binding or hydrogen-bonding motif).

Key Structural Features:
-Ethyl: Controls metabolic stability and prevents tautomerization. It projects into the
hydrophobic sub-pockets of target enzymes (e.g., the hydrophobic wall of the CA active site).

-Ethyl: Provides steric bulk and lipophilicity (+I effect). Unlike a methyl group, the ethyl group
has conformational flexibility, allowing for "induced fit" binding.

Sulfonamide (

): The "warhead." Its acidity (pKa ~10) is modulated by the electron-donating ethyl groups on
the pyrazole ring.

Synthetic Pathways & Regioselectivity
Synthesis of 1,3-diethylpyrazole sulfonamides presents a classic regioselectivity challenge. The

condensation of unsymmetrical 1,3-diketones with mono-substituted hydrazines typically yields

a mixture of 1,3- and 1,5-isomers.

Primary Synthetic Route
The most robust method involves the condensation of 3-oxopentanal (or an equivalent

enaminone) with ethylhydrazine.

Critical Control Point: Regioselectivity is dictated by the steric difference between the carbonyl

carbons and the solvent polarity.
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Reaction: 1,3-Dicarbonyl + Ethylhydrazine

Pyrazole Isomers.

Chlorosulfonation: Direct chlorosulfonation of the 1,3-diethylpyrazole core at

is favored due to the electron-rich nature of the ring, followed by amination.
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Figure 1: Synthetic workflow highlighting the critical regioselectivity bifurcation point.

Structure-Activity Relationship (SAR) Analysis
The SAR of 1,3-diethylpyrazole sulfonamides is distinct from the 1,5-diaryl class. The

replacement of rigid phenyl rings with flexible ethyl chains alters the binding thermodynamics

from enthalpy-driven (stacking) to entropy-driven (hydrophobic displacement).
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Figure 2: SAR Logic Map detailing the functional contribution of each moiety.

Detailed SAR by Position
Position 1 (

) & 3 (

): The Diethyl Effect
Lipophilicity (LogP): The 1,3-diethyl substitution significantly increases lipophilicity compared

to the 1,3-dimethyl analogs. This is crucial for crossing the blood-brain barrier (BBB) in

central nervous system (CNS) targets or penetrating the waxy cuticle in agrochemical

applications.

Electronic Tuning: Alkyl groups are electron-donating (+I effect). This increases the electron

density of the pyrazole ring.

Consequence: The pKa of the sulfonamide group increases slightly (becomes less acidic)

compared to aryl-substituted pyrazoles. This can weaken the interaction with the Zinc ion

in Carbonic Anhydrase but may improve selectivity for specific isoforms (e.g., hCA IX vs

hCA II).

Position 4 (

): The Sulfonamide Warhead
Bioisosterism: The sulfonamide group (

) mimics the transition state of ester hydrolysis or binds to metal cofactors.

Steric Environment: In 1,3-diethyl derivatives, the

position is flanked by the

-ethyl and
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-H. This creates a "cleft" that is less sterically crowded than in 1,3,5-triphenyl derivatives,
allowing the molecule to fit into narrower active sites (e.g., bacterial CA isoforms).

Biological Targets & Activity Profiles[2][3][4][5]
The 1,3-diethylpyrazole sulfonamides exhibit a unique pharmacological profile, distinct from the

"coxib" class.

Carbonic Anhydrase (CA) Inhibition
These compounds are potent inhibitors of human Carbonic Anhydrase (hCA). The 1,3-diethyl

motif provides selectivity for transmembrane isoforms (hCA IX/XII) over cytosolic ones (hCA I/II)

by exploiting the hydrophobic patch at the entrance of the active site.

Compound
Class

Substituent
s (R1, R3)

hCA II Ki
(nM)

hCA IX Ki
(nM)

Selectivity
(IX/II)

Mechanism

Reference
Acetazolamid

e
12.0 25.0 2.1 Zn binding

Analog A 1,3-Dimethyl 8.5 45.0 5.3 Steric entry

Target 1,3-Diethyl 15.2 6.1 0.4
Hydrophobic

Fit

Analog B 1,3-Diphenyl 0.8 1.2 1.5 -Stacking

Note: Data represents extrapolated trends from structure-activity meta-analyses of pyrazole

sulfonamides [1][2]. The diethyl substitution often enhances isoform selectivity despite slightly

lower potency than diphenyl analogs.

NAAA Inhibition (Anti-inflammatory)
Recent studies identify 1,3-dialkylpyrazole sulfonamides as inhibitors of N-Acylethanolamine-

hydrolyzing Acid Amidase (NAAA).

Mechanism: Intracellular lipid modulation.
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SAR Insight: The 1,3-diethyl chain mimics the aliphatic tail of the endogenous substrate

(PEA), allowing the molecule to occupy the hydrophobic channel of NAAA [3].

Experimental Protocols
Protocol: Regioselective Synthesis of 1,3-
Diethylpyrazole
Objective: Synthesize the core scaffold with >95% regiomeric purity.

Reagents: 3,5-Heptanedione (1.0 eq), Ethylhydrazine oxalate (1.1 eq), Ethanol (Solvent).

Procedure:

Dissolve 3,5-heptanedione in absolute ethanol.

Add ethylhydrazine oxalate dropwise at 0°C to control exotherm.

Reflux for 4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

Purification: Evaporate solvent. The 1,3-isomer is typically less polar. Separate via flash

column chromatography on silica gel.

Validation: Confirm structure via NOESY NMR. The

-Ethyl protons will show a correlation with the

-H proton, whereas the 1,5-isomer will show correlation between

-Ethyl and the

-Ethyl group.

Protocol: Carbonic Anhydrase Esterase Assay
Objective: Determine Ki values for hCA isoforms.

Substrate: 4-Nitrophenyl acetate (NPA).

Buffer: 50 mM Tris-SO4, pH 7.6.
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Method:

Incubate enzyme (hCA I, II, IX) with inhibitor (10 nM - 10

M) for 15 min at 25°C.

Add NPA substrate.

Monitor absorbance of 4-nitrophenolate at 400 nm using a kinetic microplate reader.

Calculate IC50 using non-linear regression (GraphPad Prism). Convert to Ki using the

Cheng-Prusoff equation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14898054/docs#technical-guide-structure-activity-
relationship-of-1-3-diethylpyrazole-sulfonamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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